Thiadiazol-4-ylmethanesulfonyl fluoride
Overview
Description
Thiadiazol-4-ylmethanesulfonyl fluoride (TMSF) is a synthetic compound that belongs to the family of sulfonyl fluorides. It is also known as (1,2,3-thiadiazol-4-yl)methanesulfonyl fluoride .
Molecular Structure Analysis
Thiadiazol-4-ylmethanesulfonyl fluoride has the molecular formula C3H3FN2O2S2. The molecular weight of this compound is 182.19. More detailed structural information can be found in databases like PubChem .
Physical And Chemical Properties Analysis
Thiadiazol-4-ylmethanesulfonyl fluoride has the molecular formula C3H3FN2O2S2 and a molecular weight of 182.19. More detailed physical and chemical properties can be found in databases like PubChem .
Scientific Research Applications
- Notably, some derivatives exhibit inhibitory effects on Staphylococcus epidermidis and alpha Streptococcus haemolyticus .
- Understanding their binding affinity and mode of interaction with DNA is crucial for potential therapeutic applications .
- These compounds were tested against mechanical, thermal, and chemical stimuli, showing promise as potential pain-relieving agents .
- Their versatile pharmacological and biological activities make them valuable intermediates in medicinal chemistry .
Antibacterial Activity
DNA Binding Properties
Antinociceptive Effects
Antimicrobial Agents
Biologically Active Molecules
Broad-Spectrum Activities
Mechanism of Action
Mode of Action
It is known that compounds with a thiadiazole ring, such as thiadiazol-4-ylmethanesulfonyl fluoride, can interact with various biological targets . The specific interactions between Thiadiazol-4-ylmethanesulfonyl fluoride and its targets, as well as the resulting changes, require further investigation.
properties
IUPAC Name |
thiadiazol-4-ylmethanesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3FN2O2S2/c4-10(7,8)2-3-1-9-6-5-3/h1H,2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLCYNCLQRMZSQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=NS1)CS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3FN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thiadiazol-4-ylmethanesulfonyl fluoride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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